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Compound of Interest

Compound Name: N-Cyclohexyl aspatrtic acid
Cat. No.: B13806057
Get Quote

Molecular Architecture & Physicochemical Basis

To understand the solubility behavior of N-CAA, one must analyze the competition between its
polar head group and its lipophilic tail.

o Core Structure: Aspartic acid (hydrophilic, zwitterionic).
¢ N-Substitution: Cyclohexyl group (lipophilic, bulky).

+ Electronic State: At neutral pH, N-CAA exists primarily as a zwitterion. The secondary amine
(pKa ~9-10) is protonated, and the

-carboxylic acid (pKa ~2) is deprotonated.

The Solubility Paradox

Native L-Aspartic acid is poorly soluble in water (~4.5 g/L at 25°C) due to a robust crystal lattice
stabilized by intermolecular hydrogen bonds. The introduction of the N-cyclohexyl group
disrupts this lattice (increasing potential solubility) but simultaneously imposes a large
hydrophobic penalty for solvation in water.
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Key Physicochemical Parameters (Estimated):

Parameter Value | Characteristic Impact on Solubility

Moderate size; diffusion

Molecular Weight 215.25 g/mol limited in viscous
solvents.

Significantly more lipophilic

LogP (Octanol/Water) ~1.5 - 2.0 (Predicted)
than Asp (LogP -3.89).
) Remains protonated in neutral
pKa (Amine) ~9.5 (Secondary) ) )
water; soluble in acid.
| pKa (

-COOH) | ~2.0 | Deprotonated in neutral water; soluble in base. | | Crystal Lattice | Disrupted
vs. Asp | Lower melting point expected; higher solubility in polar organics. |

Solubility Profile: Water vs. Organic Solvents

The following data is synthesized from experimental synthetic workups (e.g., reductive
amination of oxaloacetate or fumarate addition) and thermodynamic inference.

Table 1: Solubility Matrix
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Solvent Class

Specific Solvent

Experimental
Solubility Status Observation /
Mechanism

Agqueous

Water (pH 7)

The hydrophobic
cyclohexyl group
reduces water
Sparingly Soluble solubility compared to
native Asp. Solvation
is entropically
unfavorable.

Aqueous

Water (pH < 2 or > 9)

lonization breaks the

zwitterionic lattice.
Soluble Forms Hydrochloride

salt (acid) or Sodium

salt (base).

Polar Protic

Methanol / Ethanol

Best solvent class.
The cyclohexyl group
interacts with the alkyl
chain, while the -OH

Soluble

solvates the ionic
head.

Polar Aprotic

DMSO / DMF

Disrupts hydrogen
) bonding; solvates both
Highly Soluble ]
hydrophobic and

hydrophilic domains.

Polar Aprotic

Acetone

Solubility increases
Partially Soluble significantly with small

water addition.

Non-Polar

Ethyl Acetate (EtOAC)

Critical for Purification.

Used to wash away
Insoluble / Poor unreacted

cyclohexanone or

non-polar byproducts.
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Completely
Non-Polar Hexane / Ether Insoluble incompatible with the

zwitterionic core.

Soluble, especially
when mixed with

Chlorinated DCM / Chloroform Moderately Soluble Methanol (e.g., 50:50
viv) for

chromatography.

Thermodynamic Mechanisms

The solubility behavior of N-CAA is governed by the Hydrophobic Effect and Lattice Energy
Disruption.

Mechanism 1: The "Salting-In" of Hydrophobicity

In pure water, the water molecules must form an ordered "cage" (clathrate-like structure)
around the cyclohexyl ring. This decreases the entropy of the system (

), making dissolution thermodynamically unfavorable despite the ionic head group.

Mechanism 2: Lattice Disruption in Organics

In native Aspatrtic acid, strong H-bonds (

) create a high-melting crystal. The bulky cyclohexyl group in N-CAA acts as a "wedge,"
preventing tight packing. This lowers the lattice energy (

), allowing polar organic solvents (like Methanol or DCM/MeOH mixtures) to overcome the
cohesive forces, which they cannot do for native Aspartic acid.

Visualizing the Solubility Logic
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Figure 1: Solubility Decision Tree for N-Cyclohexyl Aspartic Acid based on solvent polarity
and pH.

Experimental Protocols: Purification & Handling

Based on the solubility profile, the following protocols are recommended for isolating N-CAA
from synthesis mixtures (e.g., reaction of L-aspartic acid with cyclohexanone).

Protocol A: Purification via Solvent Washing (The "Anti-
Solvent" Method)

Use this when the product is contaminated with non-polar starting materials (e.qg.,
cyclohexanone).

o Evaporation: Concentrate the crude reaction mixture (often in Methanol/Water) to dryness
under reduced pressure.

 Trituration: Add Ethyl Acetate (EtOAC) to the solid residue.
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o Ratio: ~10 mL EtOAc per 1 g crude solid.

e Sonication: Sonicate for 10-15 minutes. N-CAA will remain as a solid, while non-polar
impurities dissolve.

o Filtration: Filter the suspension.
o Filtrate: Contains impurities (Discard).
o Filter Cake: Contains semi-pure N-CAA.

e Drying: Dry the filter cake under vacuum at 40°C.

Protocol B: Recrystallization /| Chromatography

Use this for high-purity requirements (>98%).

» Dissolution: Dissolve the semi-pure solid in a minimum volume of Methanol or 50:50
DCM/Methanol.

o Note: If solubility is slow, add small amounts of water or adjust pH slightly with dilute HCI
(to break zwitterion aggregates), then re-neutralize carefully.

o Chromatography (Optional): If using silica gel, elute with a gradient of DCM : Methanol
(90:10

50:50).

o Why: The cyclohexyl group provides enough lipophilicity to prevent irreversible binding to
silica, unlike native amino acids.

» Precipitation:

Concentrate the methanolic solution.

[e]

o

Slowly add Diethyl Ether or Acetone (Anti-solvent) until turbidity persists.

[¢]

Cool to 4°C overnight to crystallize.
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Protocol C: pH-Swing Extraction (Scale-Up Friendly)

 Acidify: Suspend crude N-CAA in water. Add 1M HCI until pH ~1. The solid dissolves (Amine
protonated, Carboxyl protonated).

o Wash: Extract this aqueous acidic phase with DCM or EtOAc.
o Result: Non-polar impurities move to the organic layer. N-CAA remains in the water.

o Neutralize: Separate the aqueous layer and adjust pH to the Isoelectric Point (pl ~5-6) using
1M NaOH.

o Precipitate: N-CAA will precipitate out of solution as the zwitterion forms. Filter and dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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